Cas no 1018554-48-7 ([1-(2-Methylbenzoyl)piperidin-3-yl]methanamine)

• Product Name: [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine
• CAS No: 1018554-48-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5069811
• Update Time: 2025-11-05

[1-(2-Methylbenzoyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-methylbenzoyl)piperidin-3-yl]methanamine
• [3-(aminomethyl)piperidin-1-yl]-(2-methylphenyl)methanone
• (3-(Aminomethyl)piperidin-1-yl)(o-tolyl)methanone
• [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine

• Inchi： 1S/C14H20N2O/c1-11-5-2-3-7-13(11)14(17)16-8-4-6-12(9-15)10-16/h2-3,5,7,12H,4,6,8-10,15H2,1H3
• InChI Key： IMMBKHGGHWXORB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)N1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

[1-(2-Methylbenzoyl)piperidin-3-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine

Recent Advances in the Study of [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine (CAS: 1018554-48-7)

The compound [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine (CAS: 1018554-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine scaffold and 2-methylbenzoyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary data suggest that [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine exhibits affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. This has led to hypotheses about its potential utility in treating neurological and psychiatric disorders, such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its CNS activity, recent research has explored the compound's potential as an anti-inflammatory agent. Studies utilizing in vitro models have demonstrated that [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine can modulate key inflammatory pathways, including the NF-κB signaling cascade. These findings suggest a possible application in the treatment of chronic inflammatory diseases, although the exact molecular mechanisms remain under investigation.

The synthesis of [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine has also been a focus of recent work. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Despite these promising developments, challenges remain. The pharmacokinetic properties of [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine, including its bioavailability and metabolic stability, need further elucidation. Additionally, comprehensive toxicology studies are essential to determine its suitability for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas.

In conclusion, [1-(2-Methylbenzoyl)piperidin-3-yl]methanamine (CAS: 1018554-48-7) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse pharmacological properties and potential therapeutic applications make it a promising candidate for further research. Continued investigation into its mechanisms of action, synthesis optimization, and safety profile will be crucial for advancing its development as a potential drug candidate.